2-Methylvaleric acid
2-Methylvaleric acid
2-methylvaleric acid is a methyl-branched fatty acid that is pentanoic acid which carries a methyl group at position 2. It has a role as a flavouring agent, a plant metabolite and a fragrance. It is a branched-chain saturated fatty acid, a methyl-branched fatty acid, a monocarboxylic acid and a short-chain fatty acid. It is a conjugate acid of a 2-methylvalerate.
2-Methylvaleric acid is a natural product found in Pelargonium graveolens with data available.
2-Methylvaleric acid is a natural product found in Pelargonium graveolens with data available.
Brand Name:
Vulcanchem
CAS No.:
97-61-0
VCID:
VC21214578
InChI:
InChI=1S/C6H12O2/c1-3-4-5(2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
SMILES:
CCCC(C)C(=O)O
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
2-Methylvaleric acid
CAS No.: 97-61-0
Cat. No.: VC21214578
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-methylvaleric acid is a methyl-branched fatty acid that is pentanoic acid which carries a methyl group at position 2. It has a role as a flavouring agent, a plant metabolite and a fragrance. It is a branched-chain saturated fatty acid, a methyl-branched fatty acid, a monocarboxylic acid and a short-chain fatty acid. It is a conjugate acid of a 2-methylvalerate. 2-Methylvaleric acid is a natural product found in Pelargonium graveolens with data available. |
|---|---|
| CAS No. | 97-61-0 |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | 2-methylpentanoic acid |
| Standard InChI | InChI=1S/C6H12O2/c1-3-4-5(2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8) |
| Standard InChI Key | OVBFMEVBMNZIBR-UHFFFAOYSA-N |
| SMILES | CCCC(C)C(=O)O |
| Canonical SMILES | CCCC(C)C(=O)O |
| Boiling Point | 196.5 °C |
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